Cas no 88254-00-6 (Propanedioic acid, methylphenyl-, monoethyl ester, (R)-)
88254-00-6 structure
Product Name:Propanedioic acid, methylphenyl-, monoethyl ester, (R)-
CAS No:88254-00-6
MF:C12H13O4
MW:221.229223966599
CID:639729
PubChem ID:71409688
Update Time:2025-04-19
Propanedioic acid, methylphenyl-, monoethyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, methylphenyl-, monoethyl ester, (R)-
- (2R)-3-ethoxy-2-methyl-3-oxo-2-phenylpropanoate
- 88254-00-6
- DTXSID20829412
-
- Inchi: 1S/C12H14O4/c1-3-16-11(15)12(2,10(13)14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,13,14)/p-1/t12-/m1/s1
- InChI Key: RDKPEKUJILTPNU-GFCCVEGCSA-M
- SMILES: O(CC)C([C@](C(=O)[O-])(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 221.08138389g/mol
- Monoisotopic Mass: 221.08138389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.4Ų
Propanedioic acid, methylphenyl-, monoethyl ester, (R)- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
88254-00-6 (Propanedioic acid, methylphenyl-, monoethyl ester, (R)-) Related Products
- 2901-13-5(Ethyl Dimethylphenylacetate)
- 17838-69-6(Ethyl 3-oxo-2-Phenylpropanoate)
- 111170-56-0(Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-)
- 14510-36-2(Acetyltropic Acid)
- 3468-99-3(Ethyl diphenylacetate)
- 2510-99-8(2-Phenylpropionic Acid Ethyl Ester)
- 83-13-6(Diethyl phenylmalonate)
- 57625-74-8(Methyl Dimethylbenzeneacetate)
- 3967-53-1(methyl 3-hydroxy-2-phenylpropanoate)
- 17097-90-4(3-Ethoxy-3-oxo-2-phenylpropanoic acid)
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